Cas no 1076198-63-4 (4-Methylumbelliferyl Methanethiosulfonate)

• Product Name: 4-Methylumbelliferyl Methanethiosulfonate
• CAS No: 1076198-63-4
• MF: C₁₁H₁₀O₄S₂
• MW: 270.324700832367
• CID: 1059612
• PubChem ID: 29984775
• Update Time: 2025-05-25

4-Methylumbelliferyl Methanethiosulfonate Chemical and Physical Properties

Names and Identifiers

• 4-Methylumbelliferyl Methanethiosulfonate
• 4-methyl-7-methylsulfonylsulfanylchromen-2-one
• 4-Methylumbelliferyl
• DTXSID50652659
• 1076198-63-4
• S-(4-Methyl-2-oxo-2H-1-benzopyran-7-yl) methanesulfonothioate

• Inchi： 1S/C11H10O4S2/c1-7-5-11(12)15-10-6-8(3-4-9(7)10)16-17(2,13)14/h3-6H,1-2H3
• InChI Key： GYNPNNCFCBNXJV-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)SC1C=CC2C(C)=CC(=O)OC=2C=1

Computed Properties

• Exact Mass: 270.00200
• Monoisotopic Mass: 270.00205114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 94.1Ų

Experimental Properties

• Melting Point: 174-176°C
• PSA: 98.03000
• LogP: 3.23390

Additional information on 4-Methylumbelliferyl Methanethiosulfonate

Comprehensive Analysis of 4-Methylumbelliferyl Methanethiosulfonate (CAS No. 1076198-63-4): Properties, Applications, and Research Insights

4-Methylumbelliferyl Methanethiosulfonate (CAS No. 1076198-63-4), often abbreviated as MUMTS, is a specialized biochemical reagent widely utilized in molecular biology and enzymology research. This compound belongs to the family of methanethiosulfonate derivatives, which are renowned for their role in protein labeling, enzyme activity assays, and fluorescence-based studies. Its unique structure combines the 4-methylumbelliferyl moiety, a classic fluorophore, with a reactive methanethiosulfonate group, enabling precise covalent modifications of thiol-containing biomolecules.

In recent years, the demand for fluorescent probes like MUMTS has surged due to advancements in live-cell imaging and high-throughput screening technologies. Researchers frequently search for terms such as "thiol-reactive fluorescent tags" or "enzyme activity assays with fluorophores," highlighting the compound's relevance in modern biochemistry. The CAS No. 1076198-63-4 is particularly noted for its stability in aqueous solutions and its compatibility with pH-sensitive experiments, making it a versatile tool for studying protein dynamics and cellular signaling pathways.

One of the standout features of 4-Methylumbelliferyl Methanethiosulfonate is its ability to generate a strong fluorescent signal upon enzymatic cleavage, which aligns with the growing interest in real-time monitoring of biological processes. This property has led to its adoption in diagnostic assay development, including applications in infectious disease detection and cancer biomarker research. Notably, its low cytotoxicity and high specificity for thiol groups make it suitable for in vitro and ex vivo studies without compromising cell viability.

From a synthetic chemistry perspective, the preparation of MUMTS involves a series of controlled reactions to ensure the integrity of its methanethiosulfonate linkage and fluorogenic properties. Analytical techniques such as HPLC purification and mass spectrometry are critical for verifying its purity, a topic often queried in scientific forums under keywords like "HPLC methods for thiol-reactive probes". The compound's molecular weight (279.3 g/mol) and absorption/emission maxima (~360 nm/450 nm) are frequently cited in protocol optimizations.

Beyond academia, 4-Methylumbelliferyl Methanethiosulfonate has garnered attention in the pharmaceutical industry for drug discovery campaigns targeting cysteine proteases and redox-regulated enzymes. Its utility in mechanistic enzymology is underscored by its role in elucidating enzyme inhibition kinetics, a hot topic in precision medicine research. Recent publications have also explored its potential in nanoparticle conjugation for targeted drug delivery systems, addressing the rising demand for theranostic platforms.

For researchers seeking alternatives to traditional ELISA or colorimetric assays, MUMTS offers a high-sensitivity fluorescence-based solution. Common search queries such as "fluorogenic substrates for hydrolytic enzymes" or "thiol detection kits comparison" reflect the compound's niche yet expanding applications. Storage recommendations typically emphasize protection from light and moisture, with stable performance reported at -20°C under inert atmospheres.

In summary, 4-Methylumbelliferyl Methanethiosulfonate (CAS No. 1076198-63-4) represents a critical reagent at the intersection of chemical biology and diagnostic innovation. Its dual functionality as a thiol modifier and fluorophore positions it as a valuable asset for addressing contemporary challenges in biomarker discovery, enzyme mechanism studies, and therapeutic development. As interdisciplinary research continues to evolve, the demand for such multifunctional probes is expected to grow, further solidifying its role in life sciences.